Cas no 14411-56-4 (1-tert-Butyl-3-ethylbenzene)

1-tert-Butyl-3-ethylbenzene Properties

Names and Identifiers

• 1-(tert-Butyl)-3-ethylbenzene
• 1-tert-Butyl-3-ethylbenzene
• 1-Aethyl-3-tert-butyl-benzol
• 1-ethyl-3-tert-butyl-benzene
• 1-t-Butyl-3-ethylbenzene
• 3-t-butylethylbenzene
• m-ethyl-t-butylbenzene
• butylethylbenzene
• 1-(1,1-dimethylethyl)-3-ethylbenzene
• 1-ethyl-3-(1,1-dimethylethyl)benzene
• 14411-56-4
• DTXSID20162619
• NS00113813
• Benzene,1-(1,1-dimethylethyl)-3-ethyl-
• 1-tert-butyl-3-ethyl-benzene
• CS-0334086
• MFCD00060845
• Benzene, 1-(1,1-dimethylethyl)-3-ethyl-
• FT-0637077
• A808176
• B1739
• D88851
• AS-76524
• DB-042720
• 1-(tert-butyl)-3-ethylbenzene
• 1-TERT-BUTYL-3-ETHYLBENZENE
• +Expand

• MDL： MFCD00060845
• InChIKey： MUJPTTGNHRHIPH-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18/c1-5-10-7-6-8-11(9-10)12(2,3)4/h6-9H,5H2,1-4H3
• SMILES： CCC1=CC(=CC=C1)C(C)(C)C

Computed Properties

• Exact Mass: 162.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 162.140851
• Heavy Atom Count: 12
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.54650
• PSA: 0.00000
• Refractive Index: 1.4910-1.4930
• Boiling Point: 205°C(lit.)
• Flash Point: 71 °C
• Color/Form: colorless liquid
• Solubility: Not mixable or difficult to mix
• Density: 0.86

1-tert-Butyl-3-ethylbenzene Security Information

• Symbol: GHS02
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：3295
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 36/37/38
• HazardClass：3

1-tert-Butyl-3-ethylbenzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons